3-Methylcrotonyl Glycine

• CAS No.: 33008-07-0
• Product Name: 3-Methylcrotonyl Glycine
• Molecular Formula: C7H11NO3
• Molecular Weight: 157.17 g/mol
• IUPAC Name: 2-(3-methylbut-2-enoylamino)acetic acid
• Standard InChI: InChI=1S/C7H11NO3/c1-5(2)3-6(9)8-4-7(10)11/h3H,4H2,1-2H3,(H,8,9)(H,10,11)
• Standard InChIKey: PFWQSHXPNKRLIV-UHFFFAOYSA-N
• SMILES: CC(=CC(=O)NCC(=O)O)C
• Canonical SMILES: CC(=CC(=O)NCC(=O)O)C
• Physical Description: Solid
• Description: 3-Methylcrotonylglycine belongs to the class of organic compounds known as n-acyl-alpha amino acids. N-acyl-alpha amino acids are compounds containing an alpha amino acid which bears an acyl group at its terminal nitrogen atom. 3-Methylcrotonylglycine is slightly soluble (in water) and a weakly acidic compound (based on its pKa). 3-Methylcrotonylglycine has been detected in multiple biofluids, such as urine and blood. Within the cell, 3-methylcrotonylglycine is primarily located in the cytoplasm. 3-Methylcrotonylglycine can be biosynthesized from 3-methylbut-2-enoic acid and glycine. 3-Methylcrotonylglycine has been linked to several inborn metabolic disorders including 3-hydroxy-3-methylglutaryl-CoA lyase deficiency and propionic acidemia.; 3-methylcrotonyl glycine is an N-acylglycine in which the acyl group is specified as 3-methylbut-2-enoyl. It has a role as a metabolite. It derives from a 3-methylbut-2-enoic acid and a glycine.
• Synonyms: N-(3-Methyl-1-oxo-2-butenyl)glycine; β-Methylcrotonylglycine; 3-Methylcrotonylglycine; N-(3,3-Dimethylacrylyl)glycine; _x000B_
• PubChem Compound: 169485
• Last Modified: Nov 11 2021